Cas no 1859373-07-1 (1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol)

• Product Name: 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol
• CAS No: 1859373-07-1
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 5701662
• PubChem ID: 131219865
• Update Time: 2025-10-23

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-fluoro-3-(3-pyrrolidinyloxy)-
• EN300-1648249
• 1859373-07-1
• 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol

• Inchi： 1S/C7H14FNO2/c8-3-6(10)5-11-7-1-2-9-4-7/h6-7,9-10H,1-5H2
• InChI Key： VUXFXLRHYLOSCT-UHFFFAOYSA-N
• SMILES： FCC(COC1CNCC1)O

Computed Properties

• Exact Mass: 163.10085685g/mol
• Monoisotopic Mass: 163.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 280.8±40.0 °C(Predicted)
• pka: 13.12±0.20(Predicted)

Additional information on 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol

Introduction to 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol (CAS No. 1859373-07-1)

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol, with the CAS number 1859373-07-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom and a pyrrolidinyl moiety, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol consists of a central propanol backbone with a fluorine substituent at the C1 position and a pyrrolidinyl ether group at the C3 position. The presence of the fluorine atom can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for drug development. The pyrrolidinyl moiety, on the other hand, can enhance the compound's ability to interact with specific biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol in various biological contexts. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a positive allosteric modulator (PAM) of GABAA receptors. This property makes it a potential candidate for the treatment of neurological disorders such as anxiety and epilepsy.

In addition to its role in modulating ion channels, 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California, San Francisco, found that this compound can effectively inhibit the production of pro-inflammatory cytokines in vitro. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol has been another focus of recent studies. A preclinical study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable oral bioavailability and a moderate half-life, which are desirable characteristics for an orally administered drug.

To further assess the safety and efficacy of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol, several clinical trials are currently underway. A phase I trial conducted by a pharmaceutical company is evaluating the safety and tolerability of this compound in healthy volunteers. Preliminary results suggest that it is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol has also been an area of active research. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves several key steps, including nucleophilic substitution reactions and ring formation. This synthetic method not only improves the overall yield but also enhances the purity and scalability of the process, making it suitable for large-scale production.

In conclusion, 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol (CAS No. 1859373-07-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with favorable pharmacokinetic properties and promising preclinical data, make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in treating various diseases.